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Introduction
Monopentaerythritol, a polyhydric alcohol with the chemical formula C(CH₂OH)₄, is a versatile

and pivotal intermediate in the chemical industry.[1][2] Its unique symmetrical structure,

containing four primary hydroxyl groups, imparts a range of desirable properties, making it a

valuable building block in the synthesis of numerous materials.[3] This technical guide provides

an in-depth overview of the chemical and physical properties of monopentaerythritol, its
synthesis, and the analytical methods for its characterization, tailored for professionals in

research, development, and pharmaceuticals.

Chemical and Physical Properties
Monopentaerythritol is a white, odorless, crystalline solid at room temperature.[1][4] The

technical grade product is typically composed of 88% monopentaerythritol and 12%

dipentaerythritol.[5] It is a stable compound under normal conditions.[1]

Table 1: Physical and Chemical Properties of
Monopentaerythritol
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Property Value References

Molecular Formula C₅H₁₂O₄ [6]

Molar Mass 136.15 g/mol [6]

Appearance White crystalline powder [1][4]

Melting Point 253-262 °C [3][4][7]

Boiling Point 276 °C at 30 mmHg [7]

Density 1.396 g/cm³ [7]

Flash Point 240 °C (closed cup) [7]

Autoignition Temperature > 400 °C [3]

Vapor Pressure < 1 hPa at 20 °C [3]

Table 2: Solubility of Monopentaerythritol
Solvent Solubility Temperature (°C) References

Water 56.6 g/L 20 [8]

Water 1 g in 18 mL 15 [4][7]

Ethanol Soluble - [4][7]

Glycerol Soluble - [4][7]

Ethylene Glycol Soluble - [4][7]

Formamide Soluble - [4][7]

Acetone Insoluble - [4][7]

Benzene Insoluble - [4][7]

Carbon Tetrachloride Insoluble - [4][7]

Ether Insoluble - [4][7]

Petroleum Ether Insoluble - [4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/e0324-16.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://store.astm.org/d6683-19.html
https://store.astm.org/d6683-19.html
https://store.astm.org/d6683-19.html
https://store.astm.org/e0324-16.html
https://store.astm.org/e0324-16.html
https://www.benchchem.com/product/b129877?utm_src=pdf-body
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://store.astm.org/d6683-19.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Determination of Melting Point
The melting point of monopentaerythritol is determined using the capillary tube method as

described in ASTM E324: Standard Test Method for Relative Initial and Final Melting Points and

the Melting Range of Organic Chemicals.[3][4][8]

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:

A small, representative sample of dry monopentaerythritol powder is packed into a

capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the last solid crystal melts is recorded as the final melting point.

The melting range is the difference between the final and initial melting points. A narrow

melting range is indicative of high purity.[3][8]

Determination of Water Solubility
The water solubility of monopentaerythritol is determined following the principles outlined in

OECD Guideline 105: Water Solubility.[1][6][9][10][11] The flask method is suitable for

substances with solubilities above 10⁻² g/L.

Apparatus: Erlenmeyer flask with a stopper, constant temperature water bath, analytical

balance, filtration system.

Procedure:
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An excess amount of monopentaerythritol is added to a known volume of deionized

water in a flask.

The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a

sufficient period to reach equilibrium (typically 24 hours).

After equilibrium, the solution is allowed to stand to let undissolved particles settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved

solid.

The concentration of monopentaerythritol in the filtrate is determined by a suitable

analytical method, such as gravimetry (after evaporation of the solvent) or high-

performance liquid chromatography (HPLC).

Determination of Density
The bulk density of monopentaerythritol powder can be determined using methods such as

those described in ASTM B962: Standard Test Methods for Density of Powder Metallurgy

Products Using Archimedes' Principle or ASTM D6683: Standard Test Method for Measuring

Bulk Density Values of Powders and Other Bulk Solids as a Function of Compressive Stress.[7]

[12]

Apparatus: Graduated cylinder, analytical balance.

Procedure (Bulk Density):

A known mass of the monopentaerythritol powder is weighed.

The powder is gently poured into a graduated cylinder.

The volume occupied by the powder is read from the graduated cylinder.

The bulk density is calculated by dividing the mass of the powder by the volume it

occupies.

Determination of Purity by Gas Chromatography (GC)
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The purity of monopentaerythritol and the quantification of related substances like

dipentaerythritol are commonly performed by gas chromatography, often after derivatization to

increase volatility.

Apparatus: Gas chromatograph with a flame ionization detector (FID), capillary column

suitable for polar compounds, autosampler.

Procedure (General Overview):

Derivatization: A sample of monopentaerythritol is derivatized to form more volatile

compounds, for example, by acetylation with acetic anhydride to form pentaerythritol
tetraacetate.

Injection: A known amount of the derivatized sample is injected into the GC.

Separation: The components of the sample are separated based on their boiling points

and interaction with the stationary phase of the capillary column as they are carried

through by an inert gas (e.g., helium).

Detection: The separated components are detected by the FID, which generates a signal

proportional to the amount of each component.

Quantification: The purity of monopentaerythritol is determined by comparing the peak

area of the monopentaerythritol derivative to the total area of all peaks in the

chromatogram.

Determination of Flash Point
The flash point of monopentaerythritol is determined using a closed-cup method as specified

in standards like ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed

Cup Tester.[2][13]

Apparatus: Pensky-Martens closed-cup flash point tester.

Procedure:

A sample of monopentaerythritol is placed in the test cup of the apparatus.
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The sample is heated at a slow, constant rate with continuous stirring.

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Industrial Synthesis and Quality Control
Monopentaerythritol is commercially produced through the condensation of formaldehyde and

acetaldehyde in the presence of a base catalyst, typically sodium hydroxide or calcium

hydroxide.[4][10] The reaction is a base-catalyzed aldol condensation followed by a crossed

Cannizzaro reaction.

Industrial Synthesis Workflow
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Caption: Industrial synthesis workflow for monopentaerythritol.

Quality Control Workflow

Sampling
(In-process & Final Product)

Physical Property Tests
(Melting Point, Color)

Chemical Purity Analysis
(Gas Chromatography)

Specification Compliance Check

Impurity Profiling
(HPLC/GC)

Product ReleasePass

Product Rejection/
Reprocessing

Fail

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b129877?utm_src=pdf-body
https://www.bsbedge.com/standard/standard-test-method-for-relative-initial-and-final-melting-points-and-the-melting-range-of-organic-chemicals/ASTM114987
https://www.situbiosciences.com/analytical/oecd-105-water-solubility/
https://www.benchchem.com/product/b129877?utm_src=pdf-body-img
https://www.benchchem.com/product/b129877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Quality control workflow for monopentaerythritol production.

Applications in Drug Development and Research
While primarily an industrial chemical, monopentaerythritol and its derivatives have

applications in the pharmaceutical industry, mainly as excipients and in the synthesis of active

pharmaceutical ingredients (APIs).

Excipients: Its derivatives, such as pentaerythritol esters, can be used as plasticizers,

emulsifiers, and stabilizers in various drug formulations.[14]

Drug Synthesis: The four primary hydroxyl groups provide a scaffold for the synthesis of

more complex molecules with potential therapeutic applications.

Drug Delivery: The polyol structure can be functionalized to create drug delivery systems,

such as dendrimers and star-shaped polymers.

Conclusion
Monopentaerythritol is a fundamental chemical with well-defined physical and chemical

properties. Its production is a mature industrial process with established quality control

measures. For researchers and professionals in drug development, understanding these core

characteristics is essential for its effective use in formulations and as a starting material for the

synthesis of novel compounds. The standardized methods for its characterization ensure

consistency and quality, which are paramount in the pharmaceutical and research fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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